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Compound of Interest

Compound Name: Uracil mustard

Cat. No.: B1683740 Get Quote

This guide provides critical safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Uracil mustard. The following

procedural steps are designed to ensure safe handling, minimize exposure risk, and detail

proper disposal methods. Uracil mustard is a potent alkylating agent, classified as a

hazardous and carcinogenic compound, requiring strict adherence to safety procedures.[1]

Hazard Overview
Uracil mustard is a creamy white to off-white crystalline powder.[2] It is highly toxic and can

cause severe injury or death through inhalation, ingestion, or skin contact.[1][2] As a nitrogen

mustard derivative, it acts by damaging DNA, which is the basis for its use as a chemotherapy

agent and also the source of its hazardous properties.[3] It is considered a hazardous waste by

the Environmental Protection Agency (EPA) with the designation U237.[4]

Table 1: Uracil Mustard Chemical and Physical Properties
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Property Value

CAS Number 66-75-1[2]

UN/NA Number 2811[2]

Molecular Weight 252.10 g/mol [3]

Melting Point 403°F (206°C)[2]

Appearance Creamy white or off-white powder[2]

Solubility

Soluble in DMSO, slightly soluble in alcohol,

practically insoluble in water and chloroform.[3]

[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final and critical barrier to exposure after engineering and

administrative controls have been implemented.[5] Handling of Uracil mustard requires

specific, chemotherapy-rated protective gear.

Table 2: Personal Protective Equipment (PPE) for Handling Uracil Mustard
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PPE Category Specification Rationale and Guidelines

Gloves

Two pairs of powder-free,

chemotherapy-rated gloves

(ASTM D6978).[6][7]

Double gloving provides

maximum protection. The inner

glove should be worn under

the gown cuff and the outer

glove over the cuff.[6] Change

gloves every 30-60 minutes or

immediately if contaminated or

damaged.[5]

Gowns

Disposable, poly-coated,

impervious gowns resistant to

chemotherapy drugs.[6][8]

Must have long sleeves with

tight-fitting elastic or knit cuffs.

Gowns should not be reused.

[7]

Respiratory Protection
NIOSH-certified N95 or higher-

level respirator.[6]

Required to prevent inhalation

of aerosolized particles,

especially when handling the

powder outside of a

containment device.[8][9]

Eye & Face Protection
Full-face shield worn over

safety goggles.[5][6]

Provides complete protection

against splashes to the face

and eyes. Standard

eyeglasses are insufficient.[5]

Protective Clothing
Disposable shoe and hair

covers.[6]

Prevents the spread of

contamination outside of the

handling area.[6]

Operational Plan: Safe Handling Procedures
Adherence to a strict operational workflow is crucial for minimizing risk.

Step 1: Preparation and Engineering Controls

Designated Area: All handling of Uracil mustard must occur in a designated area with

restricted access.
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Ventilation: Use a Class II Biosafety Cabinet (BSC) or a compounding aseptic containment

isolator (CACI) for all manipulations that could generate dust or aerosols.[8] Ensure

adequate ventilation to keep airborne concentrations low.[9]

Gather Materials: Before starting, assemble all necessary equipment, including the chemical,

spill kit, and labeled waste containers.

Step 2: Donning PPE

Follow a strict donning sequence to ensure complete protection.

Don shoe covers and hair covers.

Don an N95 respirator and perform a seal check.

Don safety goggles and a face shield.[6]

Perform hand hygiene.

Don an appropriate gown.[6]

Don the first pair of gloves (under the gown cuff).

Don the second pair of gloves (over the gown cuff).[6]

Step 3: Handling Uracil Mustard

Minimize Dust: Handle the powder carefully to minimize dust generation.[9]

Controlled Environment: Perform all weighing and reconstitution of the powder within the

BSC or isolator.

Transport: When transporting Uracil mustard, use sealed, shatterproof secondary

containers.

Step 4: Doffing PPE

Remove PPE in a manner that prevents self-contamination.
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Remove the outer pair of gloves.

Remove the gown.

Remove the face shield and goggles.

Remove the respirator.

Remove hair and shoe covers.

Remove the inner pair of gloves.

Wash hands thoroughly with soap and water.[9]

Emergency and Disposal Plans
Emergency Procedures for Exposure
Immediate action is critical in the event of an exposure.

Table 3: Emergency Exposure Response
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Exposure Route Immediate Action

Skin Contact

Immediately flood the affected skin with water

while removing all contaminated clothing. Gently

wash the area with soap and water. Seek

immediate medical attention.[2]

Eye Contact

Immediately flush eyes with large amounts of

water or normal saline for at least 20-30

minutes, removing contact lenses if present.

Seek immediate medical attention.[2]

Inhalation
Immediately move the affected person to fresh

air. Seek immediate medical attention.[2]

Ingestion

If the person is conscious and not convulsing,

give one or two glasses of water to dilute the

chemical. Do NOT induce vomiting. Seek

immediate medical attention.[10]

Spill Management
Prompt and correct cleanup of spills is essential to prevent further contamination.[11]

Isolate the Area: Secure the spill area and prevent personnel from entering. For solids, the

immediate precautionary measure is to isolate the spill or leak area for at least 25 meters (75

feet).[2]

Don PPE: Wear full protective gear as outlined in Table 2. For large spills, a full-facepiece

chemical cartridge respirator may be necessary.[6]

Contain the Spill:

Powder: Gently cover the spill with absorbent, plastic-backed sheets or spill pads.[4] Do

NOT dry sweep. A dedicated vacuum cleaner for hazardous drugs may be used.[4]

Liquid: Absorb the liquid with spill pads.
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Clean the Area: After absorbing the material, decontaminate the surface according to your

institution's established protocols for hazardous drugs.

Dispose of Waste: Place all contaminated materials (absorbent pads, PPE, etc.) into a pre-

labeled, sealable hazardous waste bag.[4]

Disposal Plan
All materials contaminated with Uracil mustard are considered hazardous waste and must be

disposed of accordingly.

Segregation: Segregate Uracil mustard waste from other chemical waste streams.[4]

Containers: Use leak-proof, puncture-resistant containers clearly labeled as "Hazardous

Chemotherapy Waste."[4]

Disposal: All waste, including unused product, contaminated PPE, and cleanup materials,

must be disposed of following EPA regulations (as waste number U237) and institutional

procedures.[4][12] Do not dispose of this waste down the drain.

Workflow Visualization
The following diagram illustrates the standard operational workflow for safely handling Uracil
mustard in a laboratory setting.
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Preparation Phase
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Caption: Workflow for Safe Handling of Uracil Mustard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Uracil mustard | 66-75-1 | >98% [smolecule.com]

2. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

3. medkoo.com [medkoo.com]

4. Uracil Mustard | C8H11Cl2N3O2 | CID 6194 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Pharmacy Purchasing & Products Magazine [pppmag.com]

6. halyardhealth.com [halyardhealth.com]

7. pogo.ca [pogo.ca]

8. gerpac.eu [gerpac.eu]

9. lewisu.edu [lewisu.edu]

10. URACIL MUSTARD | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

11. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]

12. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Uracil Mustard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683740#personal-protective-equipment-for-
handling-uracil-mustard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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